Cas no 389622-01-9 (2,6-Pyridinedicarboxylic acid, compd. with 2,6-pyridinediamine (1:1))

• Product Name: 2,6-Pyridinedicarboxylic acid, compd. with 2,6-pyridinediamine (1:1)
• CAS No: 389622-01-9
• MF: C₁₂H₁₂N₄O₄
• MW: 276.24808216095
• CID: 1496603
• PubChem ID: 71360459
• Update Time: 2025-04-21

2,6-Pyridinedicarboxylic acid, compd. with 2,6-pyridinediamine (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylic acid, compd. with 2,6-pyridinediamine (1:1)
• pyridine-2,6-diamine,pyridine-2,6-dicarboxylic acid
• DTXSID80784250
• 389622-01-9
• Pyridine-2,6-dicarboxylic acid--pyridine-2,6-diamine (1/1)

• Inchi： 1S/C7H5NO4.C5H7N3/c9-6(10)4-2-1-3-5(8-4)7(11)12;6-4-2-1-3-5(7)8-4/h1-3H,(H,9,10)(H,11,12);1-3H,(H4,6,7,8)
• InChI Key： LXROMZCRSSLDNI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C(=O)O)N=1)=O.N1C(=CC=CC=1N)N

Computed Properties

• Exact Mass: 276.08596
• Monoisotopic Mass: 276.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 152.42